8-[2-(3,4-dimethoxyphenyl)ethylamino]-3-methyl-7H-purine-2,6-dione

• IUPAC Name: 8-[2-(3,4-dimethoxyphenyl)ethylamino]-3-methyl-7H-purine-2,6-dione
• InChI: InChI=1S/C16H19N5O4/c1-21-13-12(14(22)20-16(21)23)18-15(19-13)17-7-6-9-4-5-10(24-2)11(8-9)25-3/h4-5,8H,6-7H2,1-3H3,(H2,17,18,19)(H,20,22,23)
• InChI Key: QUIXMPLVABMVNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)NC(=N2)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

8-[2-(3,4-dimethoxyphenyl)ethylamino]-3-methyl-7H-purine-2,6-dione, commonly known as DPPEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPPEA is a purine derivative and belongs to the class of xanthine derivatives. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of DPPEA is not fully understood. However, it has been proposed that DPPEA exerts its biological effects by modulating various signaling pathways in the body. It has been shown to inhibit the NF-κB pathway, which plays a critical role in the regulation of inflammation and cancer. DPPEA also activates the AMPK pathway, which is involved in the regulation of energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
DPPEA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. DPPEA also exhibits antioxidant activity by reducing the levels of reactive oxygen species (ROS) and increasing the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Furthermore, DPPEA has been shown to improve glucose tolerance and insulin sensitivity, which makes it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

DPPEA has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory. It is also stable and has a long shelf life, which makes it easy to store and transport. However, one of the limitations of DPPEA is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on DPPEA. One of the potential areas of research is the development of DPPEA-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Another potential area of research is the development of DPPEA-based drugs for the treatment of cancer. Furthermore, research on the mechanism of action of DPPEA could help to identify new targets for drug development.

Synthesis Methods

The synthesis of DPPEA involves the reaction of 3,4-dimethoxyphenethylamine with 8-bromotheophylline in the presence of a palladium catalyst. The reaction proceeds through a palladium-catalyzed amination reaction to yield DPPEA in good yield and high purity.

Scientific Research Applications

DPPEA has been extensively studied for its therapeutic potential in various disease conditions. It has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. DPPEA also exhibits anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, DPPEA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.